Cas no 1353004-20-2 (2,2-dimethyl-3-(oxolan-3-yl)propanal)

• Product Name: 2,2-dimethyl-3-(oxolan-3-yl)propanal
• CAS No: 1353004-20-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5574082
• PubChem ID: 87279133
• Update Time: 2025-10-31

2,2-dimethyl-3-(oxolan-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(oxolan-3-yl)propanal
• 3-Furanpropanal, tetrahydro-α,α-dimethyl-

• Inchi： 1S/C9H16O2/c1-9(2,7-10)5-8-3-4-11-6-8/h7-8H,3-6H2,1-2H3
• InChI Key： LMGNQORXOKHPEM-UHFFFAOYSA-N
• SMILES： O1CCC(CC(C)(C)C=O)C1

Experimental Properties

• Density: 0.951±0.06 g/cm3(Predicted)
• Boiling Point: 226.7±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2,2-dimethyl-3-(oxolan-3-yl)propanal

Recent Advances in the Study of 2,2-dimethyl-3-(oxolan-3-yl)propanal (CAS: 1353004-20-2) in Chemical Biology and Pharmaceutical Research

The compound 2,2-dimethyl-3-(oxolan-3-yl)propanal (CAS: 1353004-20-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2,2-dimethyl-3-(oxolan-3-yl)propanal, which serves as a key intermediate in the preparation of various bioactive molecules. Its oxolane (tetrahydrofuran) ring and aldehyde functional group make it a valuable building block for the synthesis of complex natural products and pharmaceutical agents. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, enabling further exploration of its biological properties.

In terms of biological activity, preliminary investigations suggest that 2,2-dimethyl-3-(oxolan-3-yl)propanal exhibits moderate antimicrobial properties against certain Gram-positive bacteria. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, although further studies are needed to elucidate the exact molecular targets. Additionally, derivatives of this compound have shown promising activity as enzyme inhibitors, particularly against proteases involved in inflammatory pathways.

From a pharmaceutical perspective, the structural features of 2,2-dimethyl-3-(oxolan-3-yl)propanal make it an attractive scaffold for drug design. The oxolane ring provides rigidity to the molecular structure while maintaining sufficient flexibility for optimal target binding. Recent computational studies have demonstrated that this compound can serve as a core structure for the development of novel small-molecule therapeutics targeting protein-protein interactions, which are often challenging to modulate with conventional drug-like molecules.

Ongoing research efforts are focused on optimizing the pharmacokinetic properties of 2,2-dimethyl-3-(oxolan-3-yl)propanal derivatives. Structure-activity relationship (SAR) studies have identified key modifications that can enhance metabolic stability while maintaining biological activity. These findings are particularly relevant for the development of orally bioavailable drugs based on this chemical scaffold.

In conclusion, 2,2-dimethyl-3-(oxolan-3-yl)propanal (CAS: 1353004-20-2) represents a promising chemical entity with diverse applications in medicinal chemistry and drug discovery. The compound's synthetic accessibility, combined with its demonstrated biological activities and drug-like properties, positions it as a valuable tool for future pharmaceutical research. Further investigations into its mechanism of action and therapeutic potential are warranted to fully exploit its capabilities in addressing unmet medical needs.